Cas no 57012-45-0 (2-amino-1,4,5,6-tetrahydro-3-Pyridinecarboxylic acid ethyl ester)

• Product Name: 2-amino-1,4,5,6-tetrahydro-3-Pyridinecarboxylic acid ethyl ester
• CAS No: 57012-45-0
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 1114176
• PubChem ID: 12223213
• Update Time: 2025-04-20

2-amino-1,4,5,6-tetrahydro-3-Pyridinecarboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-amino-1,4,5,6-tetrahydro-3-Pyridinecarboxylic acid ethyl ester
• Ethyl 2-amino-1,4,5,6-tetrahydropyridine-3-carboxylate
• 57012-45-0
• Ethyl2-amino-1,4,5,6-tetrahydropyridine-3-carboxylate

• Inchi： 1S/C8H14N2O2/c1-2-12-8(11)6-4-3-5-10-7(6)9/h10H,2-5,9H2,1H3
• InChI Key： ANXWXCHYLXLKNJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(N)NCCC1)=O

Computed Properties

• Exact Mass: 170.105527694g/mol
• Monoisotopic Mass: 170.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.4Ų